Cas no 2229217-54-1 (3-bromo-5-(but-3-yn-1-yl)-1-methyl-1H-pyrazole)

• Product Name: 3-bromo-5-(but-3-yn-1-yl)-1-methyl-1H-pyrazole
• CAS No: 2229217-54-1
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 5766971
• PubChem ID: 165970319
• Update Time: 2025-05-27

3-bromo-5-(but-3-yn-1-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(but-3-yn-1-yl)-1-methyl-1H-pyrazole
• EN300-1916182
• 2229217-54-1

• Inchi： 1S/C8H9BrN2/c1-3-4-5-7-6-8(9)10-11(7)2/h1,6H,4-5H2,2H3
• InChI Key： JAEIUXFCGOSJHW-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCC#C)N(C)N=1

Computed Properties

• Exact Mass: 211.99491g/mol
• Monoisotopic Mass: 211.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-5-(but-3-yn-1-yl)-1-methyl-1H-pyrazole

Comprehensive Analysis of 3-bromo-5-(but-3-yn-1-yl)-1-methyl-1H-pyrazole (CAS No. 2229217-54-1): Properties, Applications, and Innovations

The compound 3-bromo-5-(but-3-yn-1-yl)-1-methyl-1H-pyrazole (CAS No. 2229217-54-1) is a highly specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and versatile applications. As a pyrazole derivative, this compound combines a bromine substituent with an alkynyl side chain, making it particularly valuable in pharmaceutical research, material science, and agrochemical development. Its molecular formula, C₈H₉BrN₂, reflects a balanced composition that enables diverse reactivity patterns.

In the context of drug discovery, 3-bromo-5-(but-3-yn-1-yl)-1-methyl-1H-pyrazole serves as a critical building block for the synthesis of biologically active compounds. Researchers have explored its potential in designing kinase inhibitors and anti-inflammatory agents, leveraging the electrophilic nature of the bromine atom for selective coupling reactions. The compound's alkyne functionality also makes it an ideal candidate for click chemistry applications, a trending topic in bioconjugation and proteomics studies.

From a materials science perspective, this pyrazole derivative has shown promise in the development of advanced polymers and coordination complexes. The presence of both sp-hybridized carbon atoms (from the alkyne group) and nitrogen heteroatoms allows for novel metal-organic frameworks (MOFs) construction, addressing current industry demands for porous materials with tailored properties. Recent studies highlight its utility in creating luminescent materials, aligning with the growing interest in organic electronics and OLED technologies.

The synthetic versatility of CAS No. 2229217-54-1 has made it a subject of numerous patent applications, particularly in green chemistry methodologies. With increasing focus on sustainable synthesis, researchers are investigating catalyst-free approaches to modify this compound, reducing environmental impact while maintaining high atom economy. This aligns perfectly with current ESG (Environmental, Social, and Governance) trends in chemical manufacturing.

Analytical characterization of 3-bromo-5-(but-3-yn-1-yl)-1-methyl-1H-pyrazole typically involves advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography. The compound's crystalline structure has been determined to exhibit interesting intermolecular interactions, which contribute to its stability and solubility profile – crucial factors for formulation scientists working on drug delivery systems.

In agrochemical research, derivatives of this pyrazole core have demonstrated potential as plant growth regulators and pest control agents. The but-3-yn-1-yl side chain appears to enhance systemic mobility within plant tissues, while the bromine atom offers sites for further structure-activity optimization. These findings respond to the global demand for next-generation crop protection solutions with improved environmental profiles.

From a commercial availability standpoint, CAS 2229217-54-1 is typically supplied as a high-purity crystalline solid with standardized HPLC analysis certificates. Storage recommendations generally suggest inert atmosphere conditions at low temperatures to preserve the alkyne functionality from potential oxidative degradation. These handling protocols mirror best practices for air-sensitive compounds in modern research laboratories.

The intellectual property landscape surrounding 3-bromo-5-(but-3-yn-1-yl)-1-methyl-1H-pyrazole reveals active development across multiple jurisdictions. Patent analysis shows particular emphasis on its use in biomedical imaging probes and as a precursor for PET radiotracers – applications capitalizing on the radiohalogenation potential of the bromine moiety. This connects directly to current theranostics research trends merging diagnostics and therapy.

Future research directions for this compound likely include exploration of its electrochemical properties for energy storage applications and further refinement of its pharmacophore characteristics. The scientific community continues to investigate structure-property relationships of such functionalized pyrazoles, with computational chemistry playing an increasing role in molecular design optimization through DFT calculations and molecular docking studies.